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Abstract

Complanatin I is a naturally occurring acylated flavonoid glycoside. This technical guide
provides a comprehensive overview of the discovery and origin of Complanatin I,
consolidating the available scientific information. Due to a lack of publicly available research,
this document highlights the current knowledge gaps regarding its biological activity and
mechanism of action. This guide is intended to serve as a foundational resource for
researchers interested in the further investigation of this compound.

Discovery and Origin

Complanatin | was first isolated from the plant Astragalus complanatus[1][2]. The initial
discovery and structure elucidation were reported in a 1991 publication in Tetrahedron Letters
by Cui B, et al.[1][2]. Astragalus complanatus, a member of the Fabaceae family, is a plant that
has been a source for the isolation of various flavonoids[1][2].

Table 1: General Properties of Complanatin |
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Property Value Source

Natural Source Astragalus complanatus [1112]

Compound Type Acylated Flavonoid Glycoside [1][2]

Molecular Formula Ca3Hs2020 PubChem CID: 162863934
Molecular Weight 888.9 g/mol PubChem CID: 162863934

Physicochemical Data

Quantitative data regarding the physicochemical properties of Complanatin I is limited. The
following information has been computationally generated and is available through public
chemical databases.

Table 2: Computed Physicochemical Properties of Complanatin |

Property Value Source

XLogP3 -1.4 PubChem CID: 162863934
Hydrogen Bond Donor Count 9 PubChem CID: 162863934
Hydrogen Bond Acceptor

Count 20 PubChem CID: 162863934
Rotatable Bond Count 12 PubChem CID: 162863934
Exact Mass 888.30519404 g/mol PubChem CID: 162863934
Monoisotopic Mass 888.30519404 g/mol PubChem CID: 162863934
Topological Polar Surface Area 310 A2 PubChem CID: 162863934
Heavy Atom Count 63 PubChem CID: 162863934
Complexity 1750 PubChem CID: 162863934

Experimental Protocols
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Detailed experimental protocols for the isolation and structure elucidation of Complanatin | are
not readily available in the public domain. The original 1991 publication by Cui B, et al. would
contain this critical information.

General Isolation Workflow (Hypothesized)

Based on standard phytochemical methods for the isolation of flavonoid glycosides from plant
material, a probable workflow would involve the following steps. This is a generalized
representation and not a definitive protocol for Complanatin 1.
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@ried Astragalus complanatus)

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex)

(Preparative HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Complanatin I: A Technical Overview of its Discovery
and Origin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589104#complanatin-i-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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